tert-butyl 2-(2-formyl-1H-imidazol-1-yl)acetate

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: tert-butyl 2-(2-formylimidazol-1-yl)acetate
• InChI: InChI=1S/C10H14N2O3/c1-10(2,3)15-9(14)6-12-5-4-11-8(12)7-13/h4-5,7H,6H2,1-3H3
• InChI Key: AAHVZBAVFDHQMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C=CN=C1C=O

Description

Tert-butyl 2-(2-formyl-1H-imidazol-1-yl)acetate is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-imidazole carboxaldehyde (1.00 g, 10.4 mmol) in DMF (1 mL) was added 1 eq. tert-butylbromoacetate, potassium carbonate and a catalytic amount of potassium iodide. The reactions were heated at 110° C. for 18 hrs followed by evaporation to dryness and purified utilizing a Biotage SP4 with a gradient method of 5-50% methanol in DCM to yield the desired compound (850 mg, 4.03 mmol, 39% yield). 1H NMR (400 MHz, DMSO-d6) δ 7.6 (s, H), 7.23 (s, H), 5.15 (s, 2H), 1.40 (s, 9H).